Cas no 51205-88-0 (Benzaldehyde, 4-(2-propynyl)-)

Benzaldehyde, 4-(2-propynyl)- structure
Benzaldehyde, 4-(2-propynyl)- structure
Product name:Benzaldehyde, 4-(2-propynyl)-
CAS No:51205-88-0
MF:C10H8O
MW:144.16992
CID:1570793
PubChem ID:13681368

Benzaldehyde, 4-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(2-propynyl)-
    • SCHEMBL4137976
    • AB61406
    • 4-prop-2-ynyl-benzaldehyde
    • AKOS006303423
    • 4-(2-Propyn-1-yl)benzaldehyde
    • 51205-88-0
    • 4-propargyl-benzaldehyde
    • UZLXZISQPUIHQT-UHFFFAOYSA-N
    • DB-395476
    • 4-(PROP-2-YN-1-YL)BENZALDEHYDE
    • Inchi: InChI=1S/C10H8O/c1-2-3-9-4-6-10(8-11)7-5-9/h1,4-8H,3H2
    • InChI Key: UZLXZISQPUIHQT-UHFFFAOYSA-N
    • SMILES: C#CCC1=CC=C(C=C1)C=O

Computed Properties

  • Exact Mass: 144.05754
  • Monoisotopic Mass: 144.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 1.9

Experimental Properties

  • PSA: 17.07

Benzaldehyde, 4-(2-propynyl)- Related Literature

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